Cas no 50326-22-2 (2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester)
50326-22-2 structure
Product Name:2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester
CAS No:50326-22-2
MF:C11H11ClN4O2
MW:266.68364071846
CID:2730970
PubChem ID:863228
Update Time:2025-04-21
2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-[5-(4-chlorophenyl)tetrazol-2-yl]acetate
- 2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester
- DTXSID50198340
- ethyl-5(4-chlorophenyl)-2h-tetrazol-2-yl-acetate
- DTXCID80120831
- Ethyl 5-(4-chlorophenyl)-2H-tetrazole-2-acetate
- 50326-22-2
- CHEMBL5483270
- AKOS000662083
- [5-(4-Chloro-phenyl)tetrazol-2-yl]acetic acid, ethyl ester
- DWTATFFXYVNHEB-UHFFFAOYSA-N
- Z17792863
-
- Inchi: 1S/C11H11ClN4O2/c1-2-18-10(17)7-16-14-11(13-15-16)8-3-5-9(12)6-4-8/h3-6H,2,7H2,1H3
- InChI Key: DWTATFFXYVNHEB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1N=NN(CC(=O)OCC)N=1
Computed Properties
- Exact Mass: 266.0570533Da
- Monoisotopic Mass: 266.0570533Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 69.9Ų
2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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